![molecular formula C21H17N3O2S B2384796 1-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide CAS No. 946353-53-3](/img/structure/B2384796.png)
1-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide
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Description
1-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H17N3O2S and its molecular weight is 375.45. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Reactions
1-Benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide is a compound that can be involved in various synthesis and functionalization reactions. For instance, similar structures have been used in the synthesis of pyrazole derivatives, where carboxamide groups undergo reactions to form new compounds with potential biological activities. These reactions are often characterized by their efficiency and the ability to introduce diverse functional groups, expanding the utility of the parent compound in medicinal chemistry and material science (Yıldırım, Kandemirli, & Demir, 2005).
Biological Activity Prediction
The structure of this compound suggests potential biological activities that can be predicted using computational methods. Similar compounds have been evaluated for their biological activities using PASS prediction, which provides insights into their potential use in drug discovery. These predictions are crucial for identifying promising candidates for further biological testing (Kharchenko, Detistov, & Orlov, 2008).
Electrocatalytic Applications
Compounds with benzothiazole structures, similar to this compound, have been explored for their potential in electrocatalysis. For example, TEMPO-catalyzed electrochemical C–H thiolation has been reported to synthesize benzothiazoles and thiazolopyridines from thioamides. This metal- and reagent-free method highlights the versatility of benzothiazole derivatives in catalytic and synthetic applications (Qian, Li, Song, & Xu, 2017).
Antimicrobial Activities
The structural features of this compound indicate potential antimicrobial properties. Similar compounds have been synthesized and evaluated for their antimicrobial activities against various bacterial and fungal strains. These studies contribute to the understanding of the structure-activity relationships and the development of new antimicrobial agents (Patel, Agravat, & Shaikh, 2011).
Properties
IUPAC Name |
1-benzyl-N-(4-methyl-1,3-benzothiazol-2-yl)-2-oxopyridine-3-carboxamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H17N3O2S/c1-14-7-5-11-17-18(14)22-21(27-17)23-19(25)16-10-6-12-24(20(16)26)13-15-8-3-2-4-9-15/h2-12H,13H2,1H3,(H,22,23,25) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULODGJAZSDLBNC-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)SC(=N2)NC(=O)C3=CC=CN(C3=O)CC4=CC=CC=C4 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H17N3O2S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
375.4 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.